Cas no 1807032-97-8 (Methyl 6-bromo-2-fluoro-3-hydroxybenzoate)

• Product Name: Methyl 6-bromo-2-fluoro-3-hydroxybenzoate
• CAS No: 1807032-97-8
• MF: C₈H₆BrFO₃
• MW: 249.033845424652
• CID: 4949856
• Update Time: 2025-07-22

Methyl 6-bromo-2-fluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-2-fluoro-3-hydroxybenzoate

• Inchi： 1S/C8H6BrFO3/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3,11H,1H3
• InChI Key： MAQSOHPVRREJLG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)OC)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on Methyl 6-bromo-2-fluoro-3-hydroxybenzoate

Comprehensive Overview of Methyl 6-bromo-2-fluoro-3-hydroxybenzoate (CAS No. 1807032-97-8)

Methyl 6-bromo-2-fluoro-3-hydroxybenzoate (CAS No. 1807032-97-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This halogenated benzoate derivative features a unique combination of functional groups, including bromo, fluoro, and hydroxy substituents, making it a valuable intermediate in synthetic chemistry. Its molecular structure, C₈H₆BrFO₃, offers versatility for modifications, aligning with the growing demand for highly functionalized aromatic compounds in drug discovery.

The compound’s significance is underscored by its role in developing targeted therapeutics, particularly in oncology and antimicrobial applications. Researchers are increasingly exploring 6-bromo-2-fluoro-3-hydroxybenzoate esters due to their potential to enhance drug bioavailability and metabolic stability. Recent studies highlight its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in degradation-based drug development. This aligns with the trending focus on small-molecule degraders in the pharmaceutical industry.

From a synthetic perspective, Methyl 6-bromo-2-fluoro-3-hydroxybenzoate is often synthesized via esterification of the corresponding carboxylic acid, followed by selective halogenation. Its electron-withdrawing groups facilitate nucleophilic aromatic substitution reactions, a feature exploited in constructing complex heterocycles. The compound’s X-ray crystallography data and NMR spectra are frequently referenced in literature, addressing common queries about its structural confirmation and purity assessment.

Environmental and regulatory considerations are also critical. While not classified as hazardous, its halogenated aromatic nature warrants careful handling under standard laboratory protocols. The compound’s logP value and aqueous solubility are often discussed in ADME (Absorption, Distribution, Metabolism, Excretion) studies, reflecting the industry’s emphasis on molecular property optimization.

In agrochemical research, Methyl 6-bromo-2-fluoro-3-hydroxybenzoate serves as a precursor for crop protection agents, particularly those targeting fungal pathogens. Its fluoro and bromo substituents enhance binding affinity to biological targets, a trend mirrored in the search for next-generation fungicides. This application resonates with the global push for sustainable agriculture and reduced environmental impact.

The compound’s commercial availability and custom synthesis options are frequently searched topics, reflecting its niche yet expanding market. Analytical methods like HPLC purity testing and mass spectrometry are commonly associated with its quality control, addressing the demand for high-purity intermediates in precision chemistry.

In summary, Methyl 6-bromo-2-fluoro-3-hydroxybenzoate (CAS No. 1807032-97-8) exemplifies the intersection of structural complexity and functional utility in modern chemistry. Its applications span from drug discovery to agrochemical innovation, driven by the evolving needs of life sciences and material research.